Cas no 1864052-68-5 (Methyl 2-[(piperidin-2-ylmethyl)sulfanyl]acetate hydrochloride)

• Product Name: Methyl 2-[(piperidin-2-ylmethyl)sulfanyl]acetate hydrochloride
• CAS No: 1864052-68-5
• MF: C₉H₁₈ClNO₂S
• MW: 239.762720584869
• CID: 5719652
• PubChem ID: 72716566
• Update Time: 2025-05-23

Methyl 2-[(piperidin-2-ylmethyl)sulfanyl]acetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 2-[(piperidin-2-ylmethyl)sulfanyl]acetate hydrochloride
• AKOS026746961
• methyl 2-(piperidin-2-ylmethylsulfanyl)acetate;hydrochloride
• methyl 2-{[(piperidin-2-yl)methyl]sulfanyl}acetate hydrochloride
• 1864052-68-5
• EN300-241464
• F2167-0604
• methyl2-[(piperidin-2-ylmethyl)sulfanyl]acetatehydrochloride
• Methyl 2-[(piperidin-2-ylmethyl)sulfanyl]acetate hydrochloride

• Inchi： 1S/C9H17NO2S.ClH/c1-12-9(11)7-13-6-8-4-2-3-5-10-8;/h8,10H,2-7H2,1H3;1H
• InChI Key： QFCVTUMYXWDCJD-UHFFFAOYSA-N
• SMILES： Cl.S(CC(=O)OC)CC1CCCCN1

Computed Properties

• Exact Mass: 239.0746777g/mol
• Monoisotopic Mass: 239.0746777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 164
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on Methyl 2-[(piperidin-2-ylmethyl)sulfanyl]acetate hydrochloride

Comprehensive Overview of Methyl 2-[(piperidin-2-ylmethyl)sulfanyl]acetate hydrochloride (CAS No. 1864052-68-5)

In the realm of synthetic organic chemistry, Methyl 2-[(piperidin-2-ylmethyl)sulfanyl]acetate hydrochloride (CAS No. 1864052-68-5) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its piperidine backbone and thioether linkage, serves as a versatile intermediate in pharmaceutical research and material science. Its molecular formula, C9H17NO2S·HCl, reflects a balanced combination of hydrophilicity and lipophilicity, making it a candidate for drug delivery optimization and bioavailability enhancement.

Recent trends in AI-driven drug discovery and computational chemistry have highlighted the importance of such sulfur-containing compounds. Researchers frequently search for "piperidine derivatives in medicinal chemistry" or "thioether-based drug design," underscoring the relevance of this compound. The ester group in its structure further enables facile modifications, aligning with the growing demand for prodrug development and sustained-release formulations.

From a synthetic perspective, Methyl 2-[(piperidin-2-ylmethyl)sulfanyl]acetate hydrochloride is synthesized via nucleophilic substitution reactions between piperidinemethanol derivatives and methyl thioglycolate, followed by hydrochloride salt formation. This process is often optimized for green chemistry principles, addressing the rising interest in "solvent-free synthesis" and "catalytic efficiency." Its crystalline form ensures stability, a critical factor for API manufacturing and quality control protocols.

Applications of this compound extend to neurological research, where piperidine motifs are explored for their receptor modulation properties. Queries like "piperidine in CNS drug development" or "sulfur-linked bioactive molecules" reflect its interdisciplinary appeal. Additionally, its hydrochloride salt form improves solubility, a key consideration for in vitro assays and high-throughput screening.

In material science, the compound's thioether bridge contributes to polymer crosslinking and coordination chemistry, topics frequently searched alongside "functionalized monomers." Its compatibility with biodegradable polymers aligns with sustainability goals, resonating with "eco-friendly materials" trends.

Analytical characterization of CAS No. 1864052-68-5 typically involves HPLC purity analysis, NMR spectroscopy, and mass spectrometry, ensuring compliance with ICH guidelines. The compound's storage conditions (e.g., desiccated, 2–8°C) are often queried, emphasizing practical handling concerns.

Future directions may explore its role in targeted therapeutics or enzyme inhibition, areas where "structure-activity relationships" and "molecular docking" are trending search terms. As research evolves, Methyl 2-[(piperidin-2-ylmethyl)sulfanyl]acetate hydrochloride remains a focal point for innovation at the intersection of chemistry and biology.